Cas no 1403483-79-3 (Methyl 3-bromo-4-fluoro-5-nitrobenzoate)

• Product Name: Methyl 3-bromo-4-fluoro-5-nitrobenzoate
• CAS No: 1403483-79-3
• MF: C₈H₅BrFNO₄
• MW: 278.03200507164
• MDL: MFCD22549345
• CID: 3043281
• PubChem ID: 74890437
• Update Time: 2025-09-27

Methyl 3-bromo-4-fluoro-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl3-bromo-4-fluoro-5-nitrobenzoate
• Methyl 3-Bromo-4-fluoro-5-nitrobenzoate
• SY264370
• DB-172068
• BS-26993
• A1-08592
• A51148
• SCHEMBL18113036
• AKOS020007533
• 1403483-79-3
• MFCD22549345
• CS-0199317
• Methyl 3-bromo-4-fluoro-5-nitrobenzoate

• MDL： MFCD22549345
• Inchi： 1S/C8H5BrFNO4/c1-15-8(12)4-2-5(9)7(10)6(3-4)11(13)14/h2-3H,1H3
• InChI Key： JNVZMPJUTRQPPB-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C(=O)OC)C=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 276.93860g/mol
• Monoisotopic Mass: 276.93860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.742±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),